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Compound of Interest

Compound Name:
4-Acetoxy-3',5'-

dimethoxybenzophenone

CAS No.: 890100-27-3

Cat. No.: B1324027

Get Quote

Executive Summary & Compound Profile
Compound Name: 4-Acetoxy-3',5'-dimethoxybenzophenone[1]

Molecular Formula:

[1]

Molecular Weight: 300.31 g/mol

Core Scaffold: Benzophenone (Diaryl ketone)[1]

Key Functional Groups:

Ring A: Para-substituted Acetoxy ester (4-OAc).[1]

Ring B: Meta-substituted Dimethoxy ether (3',5'-OMe).[1]

Linker: Carbonyl (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1324027#bc-rfq
https://www.benchchem.com/product/b1324027/docs?utm_src=pdf-body#technical-guide-structural-elucidation-of-4-acetoxy-3-5-dimethoxybenzophenone-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethoxybenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


), acting as a strong electron-withdrawing group (EWG).[1]

Analytical Context
In drug development, this molecule often serves as a lipophilic precursor to the active 4-

hydroxy phenol.[1] The

H NMR spectrum is the primary method for verifying the acetylation efficiency (disappearance
of the phenolic -OH) and the integrity of the ether groups.

Experimental Protocol: Acquisition & Processing
To ensure reproducibility and high-resolution data, the following protocol is recommended. This

workflow minimizes solvent effects that can obscure critical aromatic coupling constants.[1]

A. Sample Preparation[1][2][3][4]
Solvent: Deuterated Chloroform (

, 99.8% D) is preferred over DMSO-

.[1]

Reasoning:

minimizes hydrogen bonding broadening and provides distinct separation between the
methoxy and acetoxy methyl signals.[1]

Concentration: 10–15 mg of sample in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) internal standard (

0.00 ppm).[1]

B. Instrument Parameters (Standard 400/500 MHz)
Pulse Sequence:zg30 (30° excitation pulse) to prevent saturation.

Relaxation Delay (D1):

2.0 seconds. (Essential for accurate integration of the methyl singlets).
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Spectral Width: -2 to 14 ppm.[1]

Scans (NS): 16–32 scans are sufficient for this concentration.[1]

Temperature: 298 K (25°C).[1]

Spectral Analysis & Assignment Logic
The spectrum is divided into two distinct regions: the Aliphatic Region (methyl groups) and the

Aromatic Region (ring protons).

A. Aliphatic Region (2.0 – 4.0 ppm)
This region confirms the presence of the protecting group (acetate) and the fixed ether

moieties.[1]

Chemical Shift
(

)

Multiplicity Integration Assignment
Structural
Logic

2.34 ppm Singlet (s) 3H
Acetate Methyl (

)

Typical shift for

aryl acetates.[1]

Distinctly upfield

from methoxy

groups.[1]

3.82 ppm Singlet (s) 6H

Methoxy Methyls

(

)

Two equivalent

methoxy groups

on Ring B.[1]

The high

intensity (6H) is a

key diagnostic.[1]

B. Aromatic Region (6.5 – 8.0 ppm)
The aromatic region reveals the substitution pattern of the two rings.[1] The carbonyl linker

exerts a strong anisotropic deshielding effect on the ortho protons of both rings.[1]
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Ring A: The AA'BB' System (4-Acetoxy substitution)
This ring displays a classic para-substitution pattern, appearing as two "roofed" doublets.[1]

7.85 ppm (Doublet,

Hz, 2H): H-2, H-6

Logic: These protons are ortho to the carbonyl.[1] They reside in the deshielding cone of

the ketone, shifting them significantly downfield.

7.22 ppm (Doublet,

Hz, 2H): H-3, H-5

Logic: These protons are ortho to the acetoxy group.[1] While the oxygen is

electronegative, the ester group is less electron-donating than a free phenol (which would

appear ~6.9 ppm). The acetylation causes a downfield shift relative to the phenol

precursor (the "Acetylation Shift").[1]

Ring B: The AX

System (3',5'-Dimethoxy substitution)
This ring displays a meta-substitution pattern.[1] The symmetry of the 3,5-dimethoxy groups

makes protons 2' and 6' equivalent.

6.95 ppm (Doublet,

Hz, 2H): H-2', H-6'

Logic: These are ortho to the carbonyl (deshielding) but also ortho to a methoxy group

(shielding).[1] The carbonyl effect dominates, but they remain upfield of Ring A's H-2/6.

The small coupling constant (

Hz) is characteristic of meta-coupling to H-4'.[1]

6.66 ppm (Triplet,

Hz, 1H): H-4'
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Logic: This proton is flanked by two methoxy groups and is meta to the carbonyl.[1] It is

the most shielded aromatic proton in the molecule due to the synergistic electron-donating

effects of the two ethers.[1]

Structural Validation Workflow
To ensure the synthesized compound is correct and not a hydrolysis product or isomer, follow

this logical validation pathway.

Diagram 1: Spectral Assignment Logic

Target Molecule:
4-Acetoxy-3',5'-dimethoxybenzophenone

Aliphatic Region
(2.0 - 4.0 ppm)

Aromatic Region
(6.5 - 8.0 ppm)

Singlet (3H) @ ~2.34 ppm
(Acetate Methyl)

Singlet (6H) @ ~3.82 ppm
(Methoxy Methyls)

Ring A (AA'BB')
Para-Substituted

Ring B (AX2)
Meta-Substituted

H-2,6 (d, 8.8Hz)
@ ~7.85 ppm

(Deshielded by C=O)

H-3,5 (d, 8.8Hz)
@ ~7.22 ppm
(Ortho to OAc)

H-2',6' (d, 2.3Hz)
@ ~6.95 ppm

(Meta Coupling)

H-4' (t, 2.3Hz)
@ ~6.66 ppm

(Shielded by 2x OMe)

Click to download full resolution via product page

Caption: Logical flow for assigning NMR signals based on substituent effects and coupling

patterns.

Diagnostic Checkpoints (Troubleshooting)
The "Phenol Check": If you observe a broad singlet around 5.0–6.0 ppm (exchangeable with

), the acetylation was incomplete.[1] The H-3,5 protons in the starting material (phenol)
would appear upfield at ~6.9 ppm.
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The "Hydrolysis Check": If the singlet at 2.34 ppm is missing, the ester has hydrolyzed.[1]

Integration Error: If the methoxy signal integrates to 3H instead of 6H, you may have

synthesized the mono-methoxy impurity (rare in this specific synthesis route but possible).

Summary Data Table
Proton
Label

Chemical
Shift (

, ppm)

Multiplicity

Coupling
Constant (

, Hz)

Integration
Structural
Environmen
t

Acetate-CH 2.34 Singlet (s) - 3H
Methyl of

ester

Methoxy-CH 3.82 Singlet (s) - 6H
Methyls of

ethers

H-4' 6.66 Triplet (t) 2.3 1H

Ring B

(Between

OMe)

H-2', H-6' 6.95 Doublet (d) 2.3 2H
Ring B (Ortho

to C=O)

H-3, H-5 7.22 Doublet (d) 8.8 2H
Ring A (Ortho

to OAc)

H-2, H-6 7.85 Doublet (d) 8.8 2H
Ring A (Ortho

to C=O)

Note: Values are referenced to TMS in

at 298 K. Slight variations (

ppm) may occur depending on concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Structural Elucidation of 4-Acetoxy-
3',5'-dimethoxybenzophenone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324027/docs#technical-guide-structural-elucidation-
of-4-acetoxy-3-5-dimethoxybenzophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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